molecular formula C7H12BrCl2N3S B6221793 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride CAS No. 2758005-39-7

1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride

Cat. No. B6221793
CAS RN: 2758005-39-7
M. Wt: 321.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(5-Bromo-1,3-thiazol-2-yl)piperazine dihydrochloride (abbreviated as 5-BTP) is a synthetic compound with potential applications in the fields of chemistry, biochemistry, and pharmacology. It is a crystalline, water-soluble salt that is widely used as a reagent in organic synthesis and as a catalyst in the synthesis of organic compounds. 5-BTP is also used in the preparation of pharmaceuticals, as a diagnostic marker in biological assays, and as a fluorescent dye in fluorescence microscopy.

Scientific Research Applications

1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride has been used extensively in scientific research. It has been used as a reagent in organic synthesis, as a fluorescent dye in fluorescence microscopy, and as a diagnostic marker in biological assays. It has also been used in the synthesis of pharmaceuticals, such as antifungal agents, antiviral agents, and anti-cancer agents.

Mechanism of Action

1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride is a reversible inhibitor of monoamine oxidase (MAO) enzymes. MAO enzymes are responsible for the breakdown of monoamine neurotransmitters, such as serotonin, dopamine, and norepinephrine. 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride binds to the active site of MAO enzymes and prevents them from breaking down these neurotransmitters. This leads to an increase in the levels of these neurotransmitters in the brain, which can have a variety of effects on behavior and mood.
Biochemical and Physiological Effects
The inhibition of MAO enzymes by 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride has been shown to have a variety of biochemical and physiological effects. In animal studies, 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride has been shown to reduce anxiety-like behavior and improve learning and memory. It has also been shown to reduce inflammation and improve glucose tolerance. In humans, 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride has been shown to reduce symptoms of depression, anxiety, and fatigue.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride in laboratory experiments is its water solubility, which allows it to be used in a variety of solutions. Additionally, 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride is relatively stable and has a long shelf-life. However, 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride can be toxic in high concentrations, so it should be handled with care.

Future Directions

Some possible future directions for research on 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride include further investigation into its effects on inflammation, glucose tolerance, and cognitive function. Additionally, further research into the mechanism of action of 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride could lead to the development of more effective and selective MAO inhibitors. Finally, research into the potential therapeutic effects of 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride could lead to the development of novel drugs for the treatment of psychiatric disorders.

Synthesis Methods

The synthesis of 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride is accomplished through a two-step reaction involving the reaction of 1-bromo-2-thiazole with piperazine in an aqueous solution. In the first step, the thiazole is reacted with piperazine in an aqueous solution of sodium hydroxide at an elevated temperature. The reaction yields an intermediate compound, which is then reacted with bromine in an aqueous solution of hydrochloric acid. The reaction yields 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride dihydrochloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-bromo-1,3-thiazol-2-yl)piperazine dihydrochloride involves the reaction of 5-bromo-1,3-thiazole-2-amine with piperazine in the presence of a suitable solvent and base to form the desired product. The product is then treated with hydrochloric acid to obtain the dihydrochloride salt.", "Starting Materials": [ "5-bromo-1,3-thiazole-2-amine", "piperazine", "suitable solvent", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 5-bromo-1,3-thiazole-2-amine and piperazine in a suitable solvent such as ethanol or methanol.", "Step 2: Add a base such as potassium carbonate or sodium hydroxide to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the reaction mixture to remove any insoluble impurities.", "Step 4: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 5: Dissolve the crude product in a suitable solvent such as water or ethanol.", "Step 6: Add hydrochloric acid to the solution to obtain the dihydrochloride salt of 1-(5-bromo-1,3-thiazol-2-yl)piperazine." ] }

CAS RN

2758005-39-7

Molecular Formula

C7H12BrCl2N3S

Molecular Weight

321.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.